Cas no 146464-91-7 (Methyl 4-[2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yn-2-yl]benzoate)
Methyl 4-[2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yn-2-yl]benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-[2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yn-2-yl]benzoate
- Methyl 4-(2-((2,4-diaminopteridin-6-yl)methyl)-1-methoxy-1-oxopent-4-yn-2-yl)benzoate
- 6-Pteridinepropanoic acid, 2,4-diaMino-a-[4-(Methoxycarbonyl)phenyl]-a-2-propynyl-, Methyl ester
- 6-Pteridinepropanoic acid, 2,4-diaMino-α-[4-(Methoxycarbonyl)phenyl]-α-2-propyn-1-yl-, Methyl ester
- 2,4-Diamino-alpha-[4-(methoxycarbonyl)phenyl]-alpha-2-propynyl-6-pteridinepropanoic acid methyl ester
- 6-Pteridinepropanoic acid, 2,4-diamino-.alpha.-[4-(methoxycarbonyl)phenyl]-.alpha.-2-propyn-1-yl-, methyl ester
- SCHEMBL15055178
- 6-Pteridinepropanoic acid, 2,4-diamino-
- CS-14079
- C12061
- 2, 4-diamino-alpha-[4-(methoxycarbonyl) phenyl]-alpha-2- propynyl-6-pteridinepropanoic acid methyl ester
- CS-M1831
- 6-Pteridinepropanoic acid, 2,4-diamino-alpha-[4-(methoxycarbonyl)phenyl]-alpha-2-propyn-1-yl-, methyl ester
- A-[4-(methoxycarbonyl)phenyl]-
- 146464-91-7
- A-2-propyn-1-yl-, methyl ester
- AKOS037650012
- Methyl4-(2-((2,4-diaminopteridin-6-yl)methyl)-1-methoxy-1-oxopent-4-yn-2-yl)benzoate
- Methyl 4-{2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yn-2-yl}benzoate
- DTXSID60447876
- Methyl 4-[2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yn-2-yl]benzoate
-
- MDL: MFCD09833977
- Inchi: 1S/C21H20N6O4/c1-4-9-21(19(29)31-3,13-7-5-12(6-8-13)18(28)30-2)10-14-11-24-17-15(25-14)16(22)26-20(23)27-17/h1,5-8,11H,9-10H2,2-3H3,(H4,22,23,24,26,27)
- InChI Key: DDPOXTVFAFZLJO-UHFFFAOYSA-N
- SMILES: O(C)C(C(CC#C)(C1C=CC(C(=O)OC)=CC=1)CC1C=NC2=C(C(N)=NC(N)=N2)N=1)=O
Computed Properties
- Exact Mass: 420.15460314g/mol
- Monoisotopic Mass: 420.15460314g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 703
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 156Ų
Experimental Properties
- Density: 1.387
Methyl 4-[2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yn-2-yl]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332714-100mg |
Methyl 4-(2-((2,4-diaminopteridin-6-yl)methyl)-1-methoxy-1-oxopent-4-yn-2-yl)benzoate |
146464-91-7 | 95%+ | 100mg |
$1630 | 2021-06-16 | |
| Chemenu | CM332714-100mg |
Methyl 4-(2-((2,4-diaminopteridin-6-yl)methyl)-1-methoxy-1-oxopent-4-yn-2-yl)benzoate |
146464-91-7 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P63530-100mg |
Methyl 4-(2-((2,4-diaminopteridin-6-yl)methyl)-1-methoxy-1-oxopent-4-yn-2-yl)benzoate |
146464-91-7 | 100mg |
¥13572.0 | 2021-09-08 | ||
| ChemScence | CS-M1831-100mg |
6-Pteridinepropanoic acid, 2,4-diamino-α-[4-(methoxycarbonyl)phenyl]-α-2-propyn-1-yl-, methyl ester |
146464-91-7 | 100mg |
$836.0 | 2022-04-27 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058176-100mg |
Methyl 4-(2-((2,4-diaminopteridin-6-yl)methyl)-1-methoxy-1-oxopent-4-yn-2-yl)benzoate |
146464-91-7 | 98% | 100mg |
¥9129.00 | 2023-11-21 | |
| Ambeed | A782322-100mg |
Methyl 4-(2-((2,4-diaminopteridin-6-yl)methyl)-1-methoxy-1-oxopent-4-yn-2-yl)benzoate |
146464-91-7 | 98% | 100mg |
$1003.0 | 2024-06-01 | |
| Ambeed | A782322-50mg |
Methyl 4-(2-((2,4-diaminopteridin-6-yl)methyl)-1-methoxy-1-oxopent-4-yn-2-yl)benzoate |
146464-91-7 | 98% | 50mg |
$963.0 | 2025-02-20 | |
| Ambeed | A782322-250mg |
Methyl 4-(2-((2,4-diaminopteridin-6-yl)methyl)-1-methoxy-1-oxopent-4-yn-2-yl)benzoate |
146464-91-7 | 98% | 250mg |
$2890.0 | 2025-02-20 |
Methyl 4-[2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yn-2-yl]benzoate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Methyl 4-[2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yn-2-yl]benzoate
Introduction to Methyl 4-[2-[(2,4-Diaminopteridin-6-Yl)Methyl]-1-Methoxy-1-Oxopent-4-Yn-2-Yl]Benzoate (CAS No. 146464-91-7)
Methyl 4-[2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yne]benzoate is a complex organic compound with the CAS registry number 146464-91. This compound belongs to the class of benzoates and features a unique structure that combines a benzoate ester group with a pteridine moiety. The molecule's structure is characterized by a benzoate ester group attached to a pentynyl chain, which further connects to a pteridine ring system. The pteridine moiety is substituted with two amino groups at the 2 and 4 positions, adding complexity and potential functionality to the molecule.
The compound's structure suggests potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the pteridine ring system is particularly interesting, as pteridines are known for their role in biological processes and their potential as scaffolds for drug design. Recent studies have highlighted the importance of pteridine derivatives in targeting specific biological pathways, making this compound a promising candidate for further research.
Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules. The synthesis of methyl 4-[2-(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-pentynyl benzoate involves multi-step reactions, including coupling reactions and oxidation steps. These methods have been optimized to ensure high yields and purity, making the compound accessible for further studies.
In terms of properties, this compound exhibits unique physical and chemical characteristics. Its solubility profile, stability under various conditions, and reactivity are areas of interest for researchers. Preliminary studies suggest that the compound may exhibit bioactivity due to its structural similarity to known bioactive molecules. However, further experiments are required to confirm these observations.
The integration of advanced computational tools has significantly enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and potential interactions with biological targets. These findings are crucial for designing experiments aimed at evaluating its pharmacokinetic and pharmacodynamic properties.
From an application standpoint, methyl 4-[2-(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-pentynyl benzoate holds promise in drug discovery efforts targeting specific diseases. Its structural features suggest potential applications in anti-cancer therapies or as modulators of cellular signaling pathways. Collaborative efforts between chemists and biologists are essential to unlock its full potential in these areas.
In conclusion, methyl 4-[2-(2,4-diaminopteridin-6-Yl)methyl]-1-methoxy-pentynyl benzoate (CAS No. 146464) is a fascinating compound with intricate structural features and promising applications. Ongoing research continues to unravel its properties and potential uses, positioning it as a valuable asset in the field of organic chemistry and drug discovery.
146464-91-7 (Methyl 4-[2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yn-2-yl]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)